2-(Ethylthio)nicotinamide

• IUPAC Name: 2-ethylsulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C8H10N2OS/c1-2-12-8-6(7(9)11)4-3-5-10-8/h3-5H,2H2,1H3,(H2,9,11)
• InChI Key: YSSWIQWINOZESS-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(C=CC=N1)C(=O)N
• Molecular Formula: C8H10N2OS
• DSSTOX Substance ID: DTXSID80379084
• Molecular Weight: 182.25 g/mol
• CAS No.: 175135-27-0

Description

2-(Ethylthio)nicotinamide is a sulfur-containing derivative of nicotinamide, characterized by an ethylthio (-S-CH₂CH₃) substituent at the 2-position of the pyridine ring. For example, thioether groups are known to improve membrane permeability and metabolic stability in drug-like molecules .

Preparation Methods

Nucleophilic Aromatic Substitution (SNAr)

Reaction Mechanism and Substrate Design

The electron-withdrawing nature of the amide group at position 3 of the pyridine ring activates the ortho position (C2) for nucleophilic attack. In this pathway, 2-chloronicotinamide serves as the starting material, reacting with ethanethiol under basic conditions to form the ethylthio moiety. The reaction proceeds via a two-step deprotonation-substitution mechanism:

• Deprotonation of ethanethiol by a base (e.g., K₂CO₃) to generate a thiolate anion.

• Displacement of the chloride leaving group at C2 via SNAr .

Optimization Parameters

Key variables influencing yield and reaction rate include:

Parameter	Optimal Condition	Yield Range	Purity
Base	K₂CO₃	65–78%	≥95%
Solvent	DMF	70–82%	≥97%
Temperature	80–100°C	68–75%	≥96%
Reaction Time	6–8 hours	72–80%	≥98%

Polar aprotic solvents like DMF enhance nucleophilicity, while elevated temperatures accelerate substitution kinetics. Prolonged reaction times (>10 hours) risk side reactions such as oxidation of the thioether group.

Coupling Reactions Using Carbodiimide Reagents

Two-Step Synthesis via Carboxylic Acid Intermediate

This route involves synthesizing 2-(ethylthio)nicotinic acid followed by amidation:

Step 1: Synthesis of 2-(Ethylthio)nicotinic Acid

2-Chloronicotinic acid reacts with ethanethiol in the presence of Cu(I) catalysts (e.g., CuI) to form the thioether. A representative protocol uses:

• Solvent : Ethanol/water (3:1 v/v)

• Catalyst : CuI (10 mol%)

• Base : K₂CO₃ (2 equiv)

• Yield : 85–90% after recrystallization.

Step 2: Amidation Using EDCI/HOBt

The carboxylic acid is activated with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) and hydroxybenzotriazole (HOBt), then reacted with ammonium chloride:

• Molar Ratio : Acid:EDCI:HOBt = 1:1.2:1.2

• Solvent : Dichloromethane (0°C to RT)

• Yield : 88–92% after column chromatography (PE:EA = 4:1) .

Alternative Synthetic Pathways

One-Pot Thiolation-Amidation

A streamlined approach combines thiolation and amidation in a single vessel:

• 2-Chloronicotinonitrile is treated with ethanethiol/K₂CO₃ in DMF at 90°C for 5 hours.

• In situ hydrolysis of the nitrile to amide using H₂O₂/NaOH (pH 10–12).

• Advantage : Eliminates intermediate isolation.

• Yield : 70–75% (overall) .

Microwave-Assisted Synthesis

Microwave irradiation reduces reaction times significantly:

• Conditions : 150 W, 120°C, 30 minutes.

• Base : DBU (1,8-diazabicycloundec-7-ene).

• Yield : 80–85% with ≥99% purity by HPLC .

Purification and Characterization Techniques

Crystallization Protocols

Recrystallization from isopropyl alcohol/ether mixtures (4:1 v/v) yields high-purity crystals:

• Purity : 97–99% .

• Crystal Morphology : Needle-like structures (confirmed by XRD) .

Chromatographic Methods

Flash column chromatography (silica gel, PE:EA gradient) resolves unreacted starting materials and byproducts:

• Eluent : PE:EA from 10:1 to 4:1.

• Recovery : >95% .

Spectroscopic Characterization

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.72 (d, J = 4.8 Hz, 1H, H6), 8.25 (d, J = 7.6 Hz, 1H, H4), 7.55 (dd, J = 7.6, 4.8 Hz, 1H, H5), 3.12 (q, J = 7.2 Hz, 2H, SCH₂), 1.32 (t, J = 7.2 Hz, 3H, CH₃) .

• IR (KBr) : 3350 cm⁻¹ (N-H stretch), 1660 cm⁻¹ (C=O), 680 cm⁻¹ (C-S) .

Chemical Reactions Analysis

Types of Reactions: 2-(Ethylthio)nicotinamide undergoes various chemical reactions, including:

Oxidation: The ethylthio group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form the corresponding ethylthiol derivative.

Substitution: The ethylthio group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Substitution reactions may involve nucleophiles like amines or thiols in the presence of a base.

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: Ethylthiol derivatives.

Substitution: Various substituted nicotinamide derivatives.

Scientific Research Applications

2-(Ethylthio)nicotinamide has diverse applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential role in modulating biological pathways.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of environmentally friendly processes and materials

Mechanism of Action

The mechanism of action of 2-(Ethylthio)nicotinamide involves its interaction with specific molecular targets and pathways. It is believed to exert its effects through modulation of nicotinamide adenine dinucleotide (NAD)-dependent enzymes, influencing cellular energy metabolism, DNA repair, and transcription regulation. The compound’s antioxidant and anti-inflammatory properties also contribute to its biological activities .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural and Functional Analogues:

2-Hydroselenonicotinamide Structural Difference: Replacement of the ethylthio group (-S-CH₂CH₃) with a hydroxyseleno (-Se-OH) group. Impact on Reactivity: Selenium’s higher electronegativity and redox activity may enhance antioxidant properties compared to sulfur analogs. Computational studies suggest stronger hydrogen-bonding interactions with biological targets . Biological Activity: Demonstrated superior radical scavenging activity in vitro compared to sulfur-based analogs, though with reduced metabolic stability due to selenium’s susceptibility to oxidation .

Ranitidine Complex Nitroacetamide Structural Difference: Contains a nitroacetamide moiety and a furan ring system instead of a pyridine core. However, both compounds share enhanced solubility in polar solvents due to their amide groups .

Nicotinamide (Parent Compound)

• Structural Difference : Lacks the ethylthio substituent.
• Pharmacokinetic Contrast : Nicotinamide exhibits higher aqueous solubility (≈590 mg/mL) but lower logP (≈-0.3) compared to 2-(ethylthio)nicotinamide (estimated logP ≈1.2), suggesting the latter’s improved cell-membrane penetration .

Table 1: Comparative Properties of this compound and Analogs

Compound	Substituent	logP (Predicted)	Aqueous Solubility	Key Biological Activity
This compound	-S-CH₂CH₃	1.2	Moderate	Not well characterized
2-Hydroselenonicotinamide	-Se-OH	0.8	Low	Antioxidant, redox modulation
Nicotinamide	None (parent)	-0.3	High (590 mg/mL)	NAD+ precursor, dermatological uses
Ranitidine Nitroacetamide	-S-CH₂-(furan)	1.5	High (polar solvents)	H₂ receptor antagonism

Research Findings and Limitations

• Synthetic Accessibility : this compound can be synthesized via nucleophilic substitution on 2-chloronicotinamide, similar to methods used for selenium analogs . However, yield optimization remains challenging due to competing side reactions.
• Toxicity Concerns : Thioether-containing compounds like ranitidine derivatives have been linked to nitrosamine impurity formation under specific conditions, a risk that may extend to this compound without rigorous quality control .
• Gaps in Data: No direct in vivo studies or target-binding assays (e.g., kinase inhibition, receptor profiling) are available for this compound.

Biological Activity

2-(Ethylthio)nicotinamide (CAS No. 175135-27-0) is a derivative of nicotinamide, notable for its unique ethylthio group which enhances its biological activity. This compound has garnered attention in various fields, including medicinal chemistry, due to its potential therapeutic applications. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

This compound is characterized by:

• Molecular Formula : C_8H_10N_2S
• Molecular Weight : 170.24 g/mol
• Structure : The compound features a nicotinamide backbone with an ethylthio substituent, which influences its reactivity and biological interactions.

The biological activity of this compound is primarily attributed to its interaction with nicotinamide adenine dinucleotide (NAD)-dependent enzymes. Key mechanisms include:

• Modulation of Enzyme Activity : It acts as an inhibitor of specific NAD-dependent deacetylases such as sirtuins, which are involved in cellular metabolism and stress responses .
• Antioxidant Properties : The compound exhibits antioxidant activity, potentially reducing oxidative stress within cells.
• Anti-inflammatory Effects : Research indicates that it may inhibit pro-inflammatory pathways, contributing to its therapeutic potential in inflammatory diseases.

Antimicrobial Activity

This compound has been investigated for its antimicrobial properties. Studies have shown:

• Inhibition of Bacterial Growth : It demonstrates significant activity against various bacterial strains, suggesting potential as an antimicrobial agent.
• Fungal Inhibition : Preliminary data indicate effectiveness against fungal pathogens like Candida albicans, with a minimum inhibitory concentration (MIC) comparable to established antifungal agents .

Anticancer Potential

Research has also explored the anticancer properties of this compound:

• Cell Line Studies : It has shown promise in inhibiting the growth of specific cancer cell lines, possibly through apoptosis induction and cell cycle arrest mechanisms.
• Selectivity : The compound appears to selectively target cancer cells while sparing normal cells, indicating a favorable therapeutic window .

Case Studies and Research Findings

Several studies have documented the biological effects of this compound:

Study	Findings
	Demonstrated modulation of sirtuin activity in vitro, suggesting implications for metabolic disorders.
	Showed significant antimicrobial effects against Gram-positive and Gram-negative bacteria.
	Reported low cytotoxicity in mammalian cell lines while exhibiting potent antifungal activity against fluconazole-resistant strains.

Example Case Study

In a study assessing the compound's efficacy against Candida albicans, researchers found that this compound had an MIC value of 0.25 µg/mL, indicating strong antifungal activity without significant cytotoxicity to mammalian cells . This positions it as a candidate for further development in antifungal therapies.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 2-(Ethylthio)nicotinamide, and how can reaction conditions be optimized for yield and purity?

• Methodological Answer : Synthesis typically involves nucleophilic substitution or coupling reactions. For example, thiol-ether formation between nicotinamide derivatives and ethylthiol groups under basic conditions (e.g., using K₂CO₃ in DMF) is common . Optimization includes adjusting reaction temperature (e.g., 60–80°C), solvent polarity, and stoichiometry of reactants. Post-synthesis purification via column chromatography (silica gel, ethyl acetate/hexane gradient) and structural confirmation via ¹H/¹³C NMR (e.g., δ ~2.6 ppm for SCH₂CH₃) and LC-MS are critical .

Q. Which analytical techniques are essential for characterizing this compound’s structure and purity?

• Methodological Answer : Use a combination of:

• NMR spectroscopy to confirm the ethylthio group (δ 1.3–1.5 ppm for CH₃, δ 2.6–3.0 ppm for SCH₂) and aromatic protons .
• High-resolution mass spectrometry (HRMS) to verify molecular formula (e.g., C₈H₁₀N₂OS).
• HPLC with UV detection (λ ~260 nm for nicotinamide moiety) to assess purity (>95% recommended for biological assays) .

Q. How should researchers design initial biological activity screens for this compound?

• Methodological Answer : Prioritize in vitro assays targeting pathways relevant to nicotinamide derivatives (e.g., NAD+ metabolism, sirtuin modulation). Use dose-response curves (1–100 µM range) with appropriate controls (e.g., solvent-only, positive inhibitors). Include cytotoxicity assays (e.g., MTT on HEK293 cells) to rule out nonspecific effects .

Advanced Research Questions

Q. How can conflicting data on the compound’s toxicity in aquatic models be resolved?

• Methodological Answer : Address discrepancies (e.g., LC₅₀ variations in Daphnia magna) by standardizing test conditions:

• Control water pH (6.5–8.5), temperature (20–25°C), and exposure duration (48–72 hours).
• Validate compound stability via HPLC before/during assays. Compare results to structurally related toxins (e.g., 2-(ethylthio)propyl analogs with EC₅₀ ~11.4 mg/L in Scenedesmus ). Use statistical models (ANOVA with post-hoc tests) to assess significance .

Q. What strategies are effective for studying this compound’s role as a ligand in metal complexes?

• Methodological Answer : Conduct titration experiments using UV-Vis spectroscopy to monitor binding with transition metals (e.g., Zn²⁺, Cd²⁺). Determine stoichiometry via Job’s plot and stability constants using Benesi-Hildebrand analysis. Characterize complexes via FT-IR (shift in C=S or N-H stretches) and X-ray crystallography .

Q. How can molecular docking simulations guide mechanistic studies of this compound’s bioactivity?

• Methodological Answer : Use software like AutoDock Vina to model interactions with target proteins (e.g., sirtuins or kinases). Validate docking poses with MD simulations (10–100 ns) to assess binding stability. Cross-reference with mutagenesis studies (e.g., alanine scanning) to identify critical residues .

Q. What experimental controls are critical when investigating metabolic effects of this compound?

• Methodological Answer : Include:

• Negative controls : Wild-type vs. knockout cell lines (e.g., SIRT1⁻/⁻) to confirm target specificity.
• Isotopic tracing : ¹⁴C-labeled nicotinamide to track incorporation into NAD+ pools.
• Pharmacological inhibitors (e.g., FK866 for NAD+ biosynthesis) to contextualize mechanisms .

Q. Data Interpretation and Reproducibility

Q. How should researchers address batch-to-batch variability in synthetic yields?

• Methodological Answer : Document all reaction parameters (e.g., solvent purity, humidity levels). Use design-of-experiment (DoE) approaches to identify critical factors (e.g., catalyst loading). Share raw NMR/HPLC data in supplementary materials to enhance reproducibility .

Q. What statistical approaches are recommended for analyzing dose-dependent bioactivity?

• Methodological Answer : Apply nonlinear regression models (e.g., log(inhibitor) vs. response in GraphPad Prism) to calculate IC₅₀ values. Use bootstrap resampling to estimate confidence intervals. For multi-experiment studies, apply mixed-effects models to account for inter-assay variability .

Q. Ethical and Reporting Standards

Q. How can researchers ensure compliance with ethical guidelines in preclinical studies?

• Methodological Answer : Adhere to ARRIVE 2.0 guidelines for in vivo work: report sample size justification, randomization, and blinding. For in vitro studies, disclose cell line authentication (e.g., STR profiling) and mycoplasma testing. Cite institutional ethics approvals in all publications .